Cas no 1805252-60-1 (4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-methanol)

4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-methanol is a fluorinated pyridine derivative with a multifunctional structure, combining hydroxyl, nitro, and difluoromethyl substituents. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the hydroxyl and nitro groups offer reactive sites for further derivatization. Its well-defined structure makes it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or bioactive molecules. The compound's synthetic utility and functional group diversity make it a valuable building block for specialized chemical synthesis.

4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-methanol structure

1805252-60-1 structure

Product Name:4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-methanol

CAS No:1805252-60-1

MF:C₇H₆F₂N₂O₄

MW:220.130348682404

CID:4888740

Update Time:2025-05-20

4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

- 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-methanol
- Inchi： 1S/C7H6F2N2O4/c8-7(9)3-1-5(13)10-4(2-12)6(3)11(14)15/h1,7,12H,2H2,(H,10,13)
- InChI Key： HORQUQGDEBXOBP-UHFFFAOYSA-N
- SMILES： FC(C1=CC(NC(CO)=C1[N+](=O)[O-])=O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 370
XLogP3: -1
Topological Polar Surface Area: 95.2

4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029028197-250mg	4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-methanol	1805252-60-1	95%	250mg	$940.80	2022-04-01
Alichem	A029028197-500mg	4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-methanol	1805252-60-1	95%	500mg	$1,735.55	2022-04-01
Alichem	A029028197-1g	4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-methanol	1805252-60-1	95%	1g	$3,097.65	2022-04-01

4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-methanol Related Literature

1. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

Feng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
3. Exciting clusters, what does off-resonance actually mean?†

Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
4. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
5. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847

Additional information on 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-methanol

Research Briefing on 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-methanol (CAS: 1805252-60-1): Recent Advances and Applications

The compound 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-methanol (CAS: 1805252-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and nitro functional groups, exhibits promising potential in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of enzyme inhibition and antimicrobial applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-methanol, highlighting its efficient production via a multi-step reaction involving nitration and fluoromethylation. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. Additionally, the presence of the hydroxy and nitro groups was found to enhance its binding affinity to specific enzyme targets, such as bacterial dihydrofolate reductase (DHFR).

In another groundbreaking research effort, scientists investigated the antimicrobial properties of 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-methanol against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The results, published in Antimicrobial Agents and Chemotherapy, demonstrated significant inhibitory effects at low micromolar concentrations. The compound's mechanism of action was attributed to its ability to disrupt folate biosynthesis, a critical pathway for bacterial survival. These findings suggest its potential as a lead compound for developing novel antibiotics.

Beyond its antimicrobial applications, recent computational studies have explored the compound's interactions with human kinases, particularly those involved in inflammatory pathways. Molecular docking simulations revealed strong binding to JAK2 and p38 MAPK, indicating its potential utility in treating autoimmune diseases. However, further in vivo studies are required to validate these predictions and assess the compound's safety profile.

In conclusion, 4-(Difluoromethyl)-6-hydroxy-3-nitropyridine-2-methanol (CAS: 1805252-60-1) represents a versatile scaffold with broad applications in drug discovery. Its unique chemical properties and promising biological activities make it a focal point for ongoing research. Future studies should prioritize optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to unlock its full therapeutic potential.